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Despite its early discovery, detailed quantitative data on the antimicrobial spectrum and

mechanism of action of Coriolin remain scarce in publicly accessible scientific literature. This

document summarizes the currently available information and highlights the significant gaps in

our understanding of this natural product's antimicrobial properties.

Introduction
Coriolin is a sesquiterpenoid antibiotic first isolated from the fungus Coriolus consors by

Takeuchi and colleagues in 1969.[1] Early reports indicated that Coriolin possesses a broad

range of biological activities, including antibacterial, antifungal, and antiprotozoal effects.

However, a comprehensive, in-depth technical guide on its antimicrobial spectrum is hampered

by a lack of specific, quantitative data in the available literature.

Antimicrobial Activity
Initial studies on Coriolin described its activity against Gram-positive bacteria, with weaker

effects observed against Gram-negative bacteria.[2] It was also reported to be active against

various fungi and the protozoan Trichomonas vaginalis. Unfortunately, specific Minimum

Inhibitory Concentration (MIC) values, which are crucial for quantifying and comparing

antimicrobial potency, are not detailed in the original announcement or in subsequent readily

available publications.

Data Presentation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1246448?utm_src=pdf-interest
https://www.benchchem.com/product/b1246448?utm_src=pdf-body
https://www.benchchem.com/product/b1246448?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/5811394/
https://www.benchchem.com/product/b1246448?utm_src=pdf-body
https://www.benchchem.com/product/b1246448?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/14094/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough search of scientific databases for quantitative data (i.e., MIC values) for Coriolin
against a range of microorganisms proved unsuccessful. While the core requirement of this

guide was to summarize such data in tabular format, the absence of this information in the

public domain prevents the creation of such tables.

Experimental Protocols
Detailed experimental protocols for the determination of Coriolin's antimicrobial activity are not

explicitly described in the available literature. However, standard methods for assessing the

antimicrobial susceptibility of natural products would have likely been employed. These

generally include:

Broth Microdilution Method: This technique is used to determine the Minimum Inhibitory

Concentration (MIC) of an antimicrobial agent. It involves preparing a series of twofold

dilutions of the compound in a liquid growth medium in a 96-well microtiter plate. Each well is

then inoculated with a standardized suspension of the test microorganism. After an

incubation period, the wells are observed for visible growth. The MIC is the lowest

concentration of the compound that completely inhibits the growth of the microorganism.

Agar Diffusion Method (Disk Diffusion or Well Diffusion): In this method, an agar plate is

uniformly inoculated with a suspension of the test microorganism. For the disk diffusion

variant, sterile filter paper disks impregnated with the test compound are placed on the agar

surface. In the well diffusion method, wells are cut into the agar and filled with a solution of

the test compound. The antimicrobial agent diffuses from the disk or well into the agar. If the

microorganism is susceptible to the agent, a clear zone of no growth will appear around the

disk or well. The diameter of this zone of inhibition is proportional to the susceptibility of the

microorganism to the compound.

Mechanism of Action and Signaling Pathways
The precise mechanism by which Coriolin exerts its antimicrobial effects is not well-elucidated

in the available literature. As a sesquiterpenoid, it is plausible that its mode of action involves

the disruption of microbial cell membranes, a common mechanism for this class of compounds.

However, specific studies detailing Coriolin's interaction with bacterial or fungal cell walls or

membranes, or its effect on microbial signaling pathways, are not currently available.
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Visualization of Signaling Pathways
A mandatory requirement for this guide was the creation of diagrams for any described

signaling pathways affected by Coriolin. Due to the complete lack of information on this topic

in the scientific literature, it is not possible to generate any such visualizations.

Conclusion
While Coriolin was identified as a promising antimicrobial agent decades ago, there is a

significant lack of detailed, quantitative, and mechanistic data in the public domain. To fulfill the

requirements of a comprehensive technical guide for researchers and drug development

professionals, further research is critically needed to:

Systematically determine the Minimum Inhibitory Concentrations (MICs) of purified Coriolin
against a broad and standardized panel of pathogenic bacteria and fungi.

Investigate its activity against a wider range of protozoan parasites using modern

quantitative assays.

Elucidate its precise mechanism of action, including its effects on microbial cell structures

and key cellular processes.

Explore its impact, if any, on microbial signaling pathways to identify potential novel targets.

Without such fundamental data, the potential of Coriolin as a therapeutic agent remains

largely unexplored and undefined.
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To cite this document: BenchChem. [Antimicrobial Spectrum of Coriolin: A Review of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246448#antimicrobial-spectrum-of-coriolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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